Cas no 21123-19-3 (Phenol, 3-methoxy-,1-(N-phenylcarbamate))

• Product Name: Phenol, 3-methoxy-,1-(N-phenylcarbamate)
• CAS No: 21123-19-3
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 286280
• PubChem ID: 282876
• Update Time: 2025-04-19

Phenol, 3-methoxy-,1-(N-phenylcarbamate) Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-methoxy-,1-(N-phenylcarbamate)
• (3-methoxyphenyl) N-phenylcarbamate
• 3-methoxyphenyl phenylcarbamate
• AC1L5XEV
• AC1Q61H6
• AG-J-49610
• AR-1F4058
• CTK4E5922
• m-Methoxyphenyl-carbanilat
• m-Methoxyphenylphenylurethan
• N-Phenyl-carbaminsaeure-< 3-methoxy-phenylester>
• NSC136974
• phenyl-carbamic acid-(3-methoxy-phenyl ester)
• Phenyl-carbamidsaeure-(3-methoxy-phenylester)
• 21123-19-3
• DTXSID70300428
• NSC-136974

• Inchi： 1S/C14H13NO3/c1-17-12-8-5-9-13(10-12)18-14(16)15-11-6-3-2-4-7-11/h2-10H,1H3,(H,15,16)
• InChI Key： VUQBKMUXPJXMQT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)C1=CC=CC(=C1)OC

Computed Properties

• Exact Mass: 243.08959
• Monoisotopic Mass: 243.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.226
• Boiling Point: 358.8°C at 760 mmHg
• Flash Point: 170.8°C
• Refractive Index: 1.61
• PSA: 47.56